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CAS No.: 96892-95-4

Cat. No.: B1317318

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Naphthalenedithiol is a bifunctional aromatic dithiol distinguished by its rigid naphthalene

core and two reactive thiol groups. These structural features make it an invaluable building

block in materials science and nanotechnology. This guide provides a detailed overview of its

fundamental properties, synthesis, and key applications, with a particular focus on its role in

forming self-assembled monolayers (SAMs) for molecular electronics and advanced sensor

platforms. Detailed experimental protocols, characterization techniques, and safety

considerations are presented to equip researchers with the practical knowledge required for its

effective application.

Introduction
In the landscape of molecular engineering and materials science, the selection of appropriate

building blocks is paramount for the development of functional materials with tailored

properties. 2,6-Naphthalenedithiol (2,6-NDT) has emerged as a molecule of significant
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interest due to its unique combination of a planar, aromatic naphthalene backbone and the

versatile reactivity of its two thiol (-SH) moieties.

The rigid naphthalene core provides a well-defined length and conformational stability, while

the thiol groups at the 2 and 6 positions serve as robust anchors to metal surfaces, particularly

gold. This makes 2,6-NDT an exceptional candidate for creating highly ordered, two-

dimensional structures known as self-assembled monolayers (SAMs). These SAMs are

foundational to advancements in molecular-scale electronics, surface functionalization, and the

development of novel sensing platforms. Its structure is ideal for forming molecular bridges

between electrodes, a critical application in the study of charge transport at the nanoscale.

This guide serves as a senior-level resource, consolidating the essential physicochemical data,

synthesis methodologies, and application protocols for 2,6-Naphthalenedithiol, thereby

enabling its strategic use in cutting-edge research and development.

Physicochemical Properties
A thorough understanding of the fundamental properties of 2,6-Naphthalenedithiol is critical

for its successful application. The molecular weight, derived from its chemical formula, is a

cornerstone of all quantitative experimental work.

The key properties are summarized in the table below:

Property Value Source

Molecular Weight 192.30 g/mol [1]

Chemical Formula C₁₀H₈S₂ [1]

CAS Number 96892-95-4 [1][2][3]

Appearance White to off-white solid/powder N/A

Purity ≥98% (Commercially available) [1]

The presence of two thiol groups (donors) and the aromatic system (acceptor) defines its

chemical reactivity and potential for intermolecular interactions.[1]
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Molecular Structure
The structure of 2,6-Naphthalenedithiol is fundamental to its function as a molecular linker.

The linear arrangement of the thiol groups across the rigid naphthalene core allows it to form

well-defined, upright molecular assemblies on surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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